Cas no 1215295-86-5 (4-Iodo-1-isopropyl-3-methyl-1H-pyrazole)

• Product Name: 4-Iodo-1-isopropyl-3-methyl-1H-pyrazole
• CAS No: 1215295-86-5
• MF: C₇H₁₁IN₂
• MW: 250.080113649368
• MDL: MFCD14702902
• CID: 1074097
• PubChem ID: 46318306
• Update Time: 2025-10-30

4-Iodo-1-isopropyl-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1-isopropyl-3-methyl-1H-pyrazole
• 4-iodo-1-isopropyl-3-methyl-1H-pyrazole(SALTDATA: FREE)
• 4-iodo-1-isopropyl-3-methylpyrazole
• 4-iodo-3-methyl-1-(propan-2-yl)-1H-pyrazole
• Ambcb4040312
• BBL015925
• MolPort-008-154-392
• SBB074016
• STL170049
• SCHEMBL18390052
• MFCD14702902
• AKOS005174117
• CS-0314299
• ALBB-013418
• 1215295-86-5
• DTXSID70673669
• 4-iodo-3-methyl-1-propan-2-ylpyrazole
• 1H-pyrazole, 4-iodo-3-methyl-1-(1-methylethyl)-
• LS-04173

• MDL： MFCD14702902
• Inchi： 1S/C7H11IN2/c1-5(2)10-4-7(8)6(3)9-10/h4-5H,1-3H3
• InChI Key： ZOUBXDOZFBNWCB-UHFFFAOYSA-N
• SMILES： IC1C(C)=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 249.99670g/mol
• Monoisotopic Mass: 249.99670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8Ų

4-Iodo-1-isopropyl-3-methyl-1H-pyrazole Security Information

• HazardClass：IRRITANT

Additional information on 4-Iodo-1-isopropyl-3-methyl-1H-pyrazole

Introduction to 4-Iodo-1-isopropyl-3-methyl-1H-pyrazole (CAS No: 1215295-86-5)

4-Iodo-1-isopropyl-3-methyl-1H-pyrazole, identified by its Chemical Abstracts Service (CAS) number 1215295-86-5, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic compound belongs to the pyrazole family, characterized by a five-membered ring containing two nitrogen atoms. The presence of an iodine substituent at the 4-position and isopropyl and methyl groups at the 1- and 3-positions, respectively, imparts unique reactivity and potential applications in synthetic chemistry and drug discovery.

The structure of 4-Iodo-1-isopropyl-3-methyl-1H-pyrazole makes it a versatile intermediate in organic synthesis. The iodine atom at the 4-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, including biaryl systems that are prevalent in many pharmacologically active agents. Additionally, the isopropyl and methyl groups contribute to steric and electronic effects that can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds exhibit properties ranging from antimicrobial and anti-inflammatory to anticancer and antiviral effects. The specific substitution pattern in 4-Iodo-1-isopropyl-3-methyl-1H-pyrazole may enhance its bioactivity by modulating binding affinity to proteins or enzymes. For instance, modifications at the 1-, 3-, and 4-positions can fine-tune electronic properties, affecting hydrogen bonding capabilities and lipophilicity—key parameters in drug design.

One of the most compelling aspects of 4-Iodo-1-isopropyl-3-methyl-1H-pyrazole is its utility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop novel inhibitors targeting enzymes involved in metabolic pathways or signal transduction cascades. For example, pyrazole derivatives have been explored as kinase inhibitors, where the iodine substituent allows for selective aryl–heteroaryl cross-coupling to introduce pharmacophoric elements. Such strategies are integral to structure-based drug design, enabling the optimization of lead compounds through iterative synthesis and biological testing.

The synthesis of 4-Iodo-1-isopropyl-3-methyl-1H-pyrazole typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation of pyrazole derivatives followed by alkylation with isopropyl and methyl groups. Advanced techniques such as transition-metal-catalyzed reactions have been employed to improve yields and selectivity. The ability to efficiently construct this compound underscores its importance in synthetic chemistry pipelines, particularly for academic institutions and pharmaceutical companies engaged in hit-toLead development.

Recent advancements in computational chemistry have further enhanced the utility of 4-Iodo-1-isopropyl-3-methyl-1H-pyrazole. Molecular modeling studies can predict how different substituents influence binding modes within biological targets, guiding experimental efforts toward higher efficacy. For instance, virtual screening algorithms have been used to identify potential drug candidates derived from pyrazole scaffolds by evaluating interactions with protein active sites. This approach not only accelerates discovery but also provides insights into structure–activity relationships (SAR) that are critical for optimizing therapeutic agents.

The pharmacological potential of 4-Iodo-1-isopropyl-3-methyl-1H-pyrazole has not been exhaustively explored; however, preliminary studies suggest promising applications in modulating inflammatory responses and cancer cell proliferation. Pyrazole derivatives are known to interact with various biological pathways, making them attractive candidates for therapeutic intervention. Further investigation into their mechanisms of action could uncover novel therapeutic strategies or lead to the development of next-generation drugs with improved pharmacokinetic profiles.

In conclusion,4-Iodo-1-isopropyl-3-methyl-1H-pyrazole (CAS No: 1215295-86-5) represents a valuable asset for researchers engaged in synthetic chemistry and drug discovery. Its unique structural features enable diverse functionalization while offering potential biological activity across multiple therapeutic areas. As our understanding of molecular interactions deepens through interdisciplinary approaches combining organic synthesis, computational modeling, and biochemistry,this compound will likely continue to play a pivotal role in advancing pharmaceutical innovation.